![molecular formula C24H27NO5 B253673 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B253673.png)
3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that belongs to the class of pyrrolones. This compound has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. In
Scientific Research Applications
3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively used in scientific research due to its potential applications in biochemistry and pharmacology. This compound has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, several studies have suggested that this compound exerts its effects by inhibiting the activity of enzymes involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its well-established synthesis method. This compound is also readily available commercially. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Finally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects.
Synthesis Methods
The synthesis of 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-isobutoxybenzoyl chloride with 4-methylphenyl hydrazine, followed by the reaction of the resulting product with ethyl acetoacetate. The final product is obtained by the reaction of the intermediate product with sodium hydroxide. This synthesis method has been well-established and has been used in several studies.
properties
Molecular Formula |
C24H27NO5 |
---|---|
Molecular Weight |
409.5 g/mol |
IUPAC Name |
(4Z)-1-(2-hydroxyethyl)-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C24H27NO5/c1-15(2)14-30-19-10-8-18(9-11-19)22(27)20-21(17-6-4-16(3)5-7-17)25(12-13-26)24(29)23(20)28/h4-11,15,21,26-27H,12-14H2,1-3H3/b22-20- |
InChI Key |
PAVDZNJVYBAKEP-XDOYNYLZSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)OCC(C)C)/O)/C(=O)C(=O)N2CCO |
SMILES |
CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC(C)C)O)C(=O)C(=O)N2CCO |
Canonical SMILES |
CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC(C)C)O)C(=O)C(=O)N2CCO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.